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Compound of Interest

Compound Name: SYBR Green II

Cat. No.: B12393867 Get Quote

SYBR Green II is a highly sensitive fluorescent dye used for staining RNA and single-stranded

DNA in electrophoretic gels.[1] While it is a valuable tool in molecular biology, it must be

handled with care as it binds to nucleic acids and should be treated as a potential mutagen.[2]

[3] This guide provides essential safety procedures, personal protective equipment (PPE)

recommendations, and disposal plans for researchers, scientists, and drug development

professionals working with SYBR Green II.

Personal Protective Equipment (PPE)
A comprehensive assessment of the hazards associated with the tasks to be performed should

be conducted to ensure the appropriate level of PPE is selected.[4] The minimum PPE

recommended for handling SYBR Green II is outlined below.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Disposable Nitrile Gloves

Double gloving is strongly

recommended, especially

when handling the

concentrated DMSO stock

solution.[2] Nitrile gloves offer

protection against incidental

splashes but should be

changed immediately upon

contact with the chemical.

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing from potential spills.

Eye and Face Protection
Safety Goggles with Side

Shields

Required to protect against

splashes and chemical vapors.

Foot Protection Closed-toe Shoes

Long pants and closed-toe

shoes are necessary to protect

the legs and feet from spills.

Experimental Protocol: Safe Handling of SYBR
Green II
Preparation and Staining

Thawing: Before use, allow the SYBR Green II vial to warm to room temperature and then

briefly centrifuge it to collect the DMSO solution at the bottom. It is crucial to thaw the entire

volume and mix it thoroughly before use to avoid concentration changes.

Dilution: Prepare the staining solution by diluting the SYBR Green II concentrate 1:10,000 in

a suitable buffer such as TBE. It is recommended to use plastic containers for the staining

solution as the dye may adsorb to glass surfaces.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07568.pdf
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/product/b12393867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining: Immerse the gel in the staining solution and agitate gently at room temperature.

Protect the staining container from light by covering it with aluminum foil or placing it in the

dark. Typical staining times are 10-40 minutes for polyacrylamide gels and 20-40 minutes for

agarose gels. No destaining is required.

Storage

Stock Solution: Store the concentrated SYBR Green II solution at -20°C, protected from light

in a desiccator. For convenience and to ensure concentration stability, consider aliquoting the

stock solution into smaller volumes.

Working Solution: The diluted staining solution can be stored in a dark, airtight polypropylene

container at 4°C for several weeks and may be reused three to four times.

Spill Cleanup Protocol
In the event of a SYBR Green II spill, follow these steps to ensure safe and effective cleanup:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Don PPE: Before beginning cleanup, put on the appropriate personal protective equipment,

including double nitrile gloves, a lab coat, and safety goggles.

Contain the Spill: Cover the spill with an absorbent material, such as sand, earth, or

vermiculite, starting from the outside and working inwards. Do not use paper towels as they

can increase evaporation.

Collect Waste: Scoop the absorbent material into a leak-proof container.

Decontaminate: Clean the spill area with soapy water. If the spill involved a highly

concentrated solution, collect the rinse water for disposal as hazardous waste.

Dispose of Waste: Label the container with the absorbed spill material as hazardous waste

and dispose of it according to institutional guidelines.

Restock: Replenish any spill cleanup supplies that were used.
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Disposal Plan
All materials contaminated with SYBR Green II, including gels, buffer solutions, and gloves,

should be treated as hazardous waste.

Liquid Waste (Staining Solution and Buffer)

Filtration: Pour the liquid waste through a filter containing activated charcoal. One gram of

activated charcoal can absorb the dye from approximately 10 liters of working solution.

Incineration: The charcoal containing the absorbed dye must then be incinerated.

Solid Waste (Gels, Gloves, and other contaminated materials)

Collect all solid waste contaminated with SYBR Green II in a designated hazardous waste

container.

Label the container clearly and arrange for disposal through your institution's hazardous

waste management unit.

Workflow for Safe Handling of SYBR Green II
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Caption: Workflow for the safe handling of SYBR Green II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

